Cas no 1805519-01-0 (3-Bromo-2-chloromethyl-4-fluoropyridine)
3-Bromo-2-chloromethyl-4-fluoropyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring bromo, chloro, and fluoro substituents, offers multiple reactive sites for selective functionalization, making it a versatile intermediate in cross-coupling reactions and nucleophilic substitutions. The presence of both bromine and chloromethyl groups enhances its reactivity in Suzuki, Buchwald-Hartwig, and other metal-catalyzed transformations, while the fluorine atom contributes to electronic modulation and metabolic stability in target molecules. This compound is particularly valuable in the development of bioactive compounds, where precise structural modifications are required. High purity and consistent quality ensure reliable performance in synthetic applications.
1805519-01-0 structure
Product Name:3-Bromo-2-chloromethyl-4-fluoropyridine
CAS No:1805519-01-0
MF:C6H4BrClFN
MW:224.45806312561
CID:4900157
Update Time:2025-06-07
3-Bromo-2-chloromethyl-4-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-2-chloromethyl-4-fluoropyridine
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- Inchi： 1S/C6H4BrClFN/c7-6-4(9)1-2-10-5(6)3-8/h1-2H,3H2
- InChI Key： PSDJMRMXLXFUFX-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CN=C1CCl)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 114
- XLogP3: 2.1
- Topological Polar Surface Area: 12.9
3-Bromo-2-chloromethyl-4-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014160-250mg |
3-Bromo-2-chloromethyl-4-fluoropyridine |
1805519-01-0 | 95% | 250mg |
$950.60 | 2022-04-01 | |
| Alichem | A029014160-1g |
3-Bromo-2-chloromethyl-4-fluoropyridine |
1805519-01-0 | 95% | 1g |
$2,895.00 | 2022-04-01 |
3-Bromo-2-chloromethyl-4-fluoropyridine Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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